Cas no 5468-20-2 (2,3,4-triphenylbutanoic Acid)

• Product Name: 2,3,4-triphenylbutanoic Acid
• CAS No: 5468-20-2
• MF: C₂₂H₂₀O₂
• MW: 316.393006324768
• CID: 942530
• PubChem ID: 230457
• Update Time: 2025-04-19

2,3,4-triphenylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4-triphenylbutanoic Acid
• (+-)-threo-2.3.4-Triphenyl-buttersaeure
• (+-)-threo-2.3.4-triphenyl-butyric acid
• 1,2,3-triphenylbutyric acid
• AC1L5JK5
• AC1Q5RU1
• AG-K-24299
• AR-1D2078
• CTK5A2256
• NSC25373

• Inchi： 1S/C22H20O2/c23-22(24)21(19-14-8-3-9-15-19)20(18-12-6-2-7-13-18)16-17-10-4-1-5-11-17/h1-15,20-21H,16H2,(H,23,24)
• InChI Key： PAIMKQZXMVKNGS-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)C(C1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 316.1464
• Monoisotopic Mass: 316.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.159
• Boiling Point: 415.6°C at 760 mmHg
• Flash Point: 312.3°C
• Refractive Index: 1.618
• PSA: 37.3